2-Methoxy-1-(3-methoxy-propoxy)4-methyl-benzene

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 2-methoxy-1-(3-methoxypropoxy)-4-methylbenzene
• InChI: InChI=1S/C12H18O3/c1-10-5-6-11(12(9-10)14-3)15-8-4-7-13-2/h5-6,9H,4,7-8H2,1-3H3
• InChI Key: PDNFHBYBIYISKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCCOC)OC

Description

2-Methoxy-1-(3-methoxy-propoxy)4-methyl-benzene is a useful research compound. Its molecular formula is C12H18O3 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 2-methoxy-4-methylphenol (5.00 g, 36.2 mmol), 1-bromo-3-methoxypropane (7.06 g, 45.2 mmol) and anhydrous K2CO3 (7.50 g, 64.3 mmol) is refluxed overnight. After cooling, volatiles are removed under reduced pressure, the residue is taken up in water and extracted with AcOEt. The combined organics are washed with brine, dried (Na2SO4) and concentrated. After silica gel chromatography (hexane/AcOEt 3:1) the title compound is obtained as colorless liquid. TLC, Rf (hexane/AcOEt 2:1)=0.34. MS: 211.0 [M+H]+. 1H-NMR (CDCl3): δ 2.13 (m, 2H), 2.33 (s, 3H), 3.38 (s, 3H), 3.61 (m, 2H), 3.88 (s, 3H), 4.12 (m, 2H), 6.7-6.85 (m, 3H) ppm.